Cas no 22413-01-0 (Hexadecanoic acid,eicosyl ester)

• Product name: Hexadecanoic acid,eicosyl ester
• CAS No: 22413-01-0
• MF: C₃₆H₇₂O₂
• MW: 536.95569229126
• CID: 259603
• PubChem ID: 89702

Hexadecanoic acid,eicosyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,eicosyl ester
• icosyl hexadecanoate
• Palmitic Acid Arachidyl Ester
• Icosyl palmitate
• Icosyl palmitate #
• Hexadecanoic acid, eicosyl ester
• FT-0638227
• LMFA07010050
• Palmitic acid, eicosyl ester
• eicosyl hexadecanoate
• J-014696
• DTXSID10176947
• NS00027163
• eicosanyl hexadecanoate
• SCHEMBL8593577
• Q27157446
• EINECS 244-968-4
• Arachidyl palmitate
• CHEBI:84065
• WE(20:0/16:0)
• 22413-01-0
• Eicosyl palmitate
• PALMITICACIDARACHIDYLESTER
• OMQAAHBXTQQRLA-UHFFFAOYSA-N
• DB-045905
• DTXCID1099438

• Inchi： InChI=1S/C36H72O2/c1-3-5-7-9-11-13-15-17-18-19-20-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-16-14-12-10-8-6-4-2/h3-35H2,1-2H3
• InChI Key： OMQAAHBXTQQRLA-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCOC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 536.55356
• Monoisotopic Mass: 536.55323154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 34
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• XLogP3: 17.4

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters

Additional information on Hexadecanoic acid,eicosyl ester

Recent Advances in the Study of Hexadecanoic Acid, Eicosyl Ester (CAS: 22413-01-0) in Chemical Biology and Pharmaceutical Research

Hexadecanoic acid, eicosyl ester (CAS: 22413-01-0), a long-chain fatty acid ester, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This compound, which consists of a hexadecanoic acid (palmitic acid) moiety esterified with an eicosyl (C20) alcohol, exhibits remarkable stability and lipophilicity, making it an attractive candidate for drug delivery systems and bioactive formulations. Recent studies have explored its role in enhancing the bioavailability of poorly soluble drugs, modulating cellular membrane properties, and serving as a precursor for the synthesis of more complex bioactive molecules.

One of the most notable advancements in the study of Hexadecanoic acid, eicosyl ester is its application in nanoparticle-based drug delivery systems. Research published in the Journal of Controlled Release (2023) demonstrated that this compound can be used to stabilize lipid nanoparticles, improving their encapsulation efficiency and controlled release profiles. The study highlighted that nanoparticles incorporating Hexadecanoic acid, eicosyl ester exhibited enhanced stability under physiological conditions, reducing premature drug leakage and improving targeted delivery to cancer cells. These findings suggest that this compound could play a pivotal role in the development of next-generation nanomedicines.

In addition to its applications in drug delivery, Hexadecanoic acid, eicosyl ester has been investigated for its potential anti-inflammatory and antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) reported that derivatives of this compound exhibited significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. Furthermore, the same study identified promising antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These results underscore the compound's versatility and its potential as a scaffold for developing novel anti-inflammatory and antimicrobial agents.

The synthesis and characterization of Hexadecanoic acid, eicosyl ester have also seen significant progress. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its structural features and purity. Recent work published in the Journal of Organic Chemistry (2023) described an optimized enzymatic synthesis route for this compound, which offers higher yields and better environmental sustainability compared to traditional chemical methods. This development is particularly relevant for large-scale pharmaceutical production, where efficiency and green chemistry principles are paramount.

Despite these promising advancements, challenges remain in the clinical translation of Hexadecanoic acid, eicosyl ester-based therapies. Issues such as long-term stability, potential toxicity at higher doses, and scalability of production need to be addressed through further research. However, the compound's unique properties and multifunctional applications make it a compelling subject for ongoing investigation. Future studies are expected to explore its potential in combination therapies, personalized medicine, and as a component of advanced biomaterials.

In conclusion, Hexadecanoic acid, eicosyl ester (CAS: 22413-01-0) represents a promising molecule in the intersection of chemical biology and pharmaceutical sciences. Its diverse applications, from drug delivery to antimicrobial therapy, highlight its versatility and potential impact on modern medicine. As research continues to uncover new facets of its bioactivity and utility, this compound is poised to play an increasingly important role in the development of innovative therapeutic strategies.